Cas no 1804733-90-1 (3-(Bromomethyl)-6-cyano-4-(difluoromethyl)-2-methylpyridine)

• Product Name: 3-(Bromomethyl)-6-cyano-4-(difluoromethyl)-2-methylpyridine
• CAS No: 1804733-90-1
• MF: C₉H₇BrF₂N₂
• MW: 261.066087961197
• CID: 4876793
• Update Time: 2025-10-31

3-(Bromomethyl)-6-cyano-4-(difluoromethyl)-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-6-cyano-4-(difluoromethyl)-2-methylpyridine

• Inchi： 1S/C9H7BrF2N2/c1-5-8(3-10)7(9(11)12)2-6(4-13)14-5/h2,9H,3H2,1H3
• InChI Key： YBYDKGDAPVOYSY-UHFFFAOYSA-N
• SMILES： BrCC1C(C)=NC(C#N)=CC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• XLogP3: 2.5
• Topological Polar Surface Area: 36.7

Additional information on 3-(Bromomethyl)-6-cyano-4-(difluoromethyl)-2-methylpyridine

Professional Introduction to 3-(Bromomethyl)-6-cyano-4-(difluoromethyl)-2-methylpyridine (CAS No. 1804733-90-1)

3-(Bromomethyl)-6-cyano-4-(difluoromethyl)-2-methylpyridine (CAS No. 1804733-90-1) is a highly versatile and significant compound in the field of chemical and pharmaceutical research. This heterocyclic organic molecule, characterized by its pyridine core, has garnered considerable attention due to its unique structural features and potential applications in drug development and material science.

The compound's molecular structure incorporates several key functional groups, including a bromomethyl substituent, a cyano group, and a difluoromethyl group. These features make it an attractive building block for synthesizing more complex molecules. The bromomethyl moiety, in particular, serves as a reactive handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Heck couplings, enabling the introduction of diverse aryl or vinyl groups. This reactivity is crucial for constructing novel pharmacophores and exploring new therapeutic avenues.

The presence of the cyano group at the 6-position of the pyridine ring adds another layer of chemical diversity. Cyano groups are known to participate in various transformations, including nucleophilic addition reactions and metal-catalyzed coupling reactions. These properties make the compound valuable for developing intermediates that can be further modified to achieve specific biological activities.

The difluoromethyl group is another critical feature of this compound. Difluoromethyl groups are widely recognized for their ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic properties of drug candidates. Recent studies have highlighted the importance of difluorinated compounds in medicinal chemistry, demonstrating their potential in creating more effective and selective therapeutic agents.

In the realm of pharmaceutical research, 3-(Bromomethyl)-6-cyano-4-(difluoromethyl)-2-methylpyridine has been explored as a precursor for various drug candidates. For instance, its structural motif has been utilized in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The combination of the bromomethyl, cyano, and difluoromethyl groups provides a rich scaffold for designing molecules that can interact with biological targets with high specificity.

Recent advancements in computational chemistry have further enhanced the utility of this compound. Molecular modeling studies have shown that derivatives of 3-(Bromomethyl)-6-cyano-4-(difluoromethyl)-2-methylpyridine can effectively modulate enzyme activity by occupying specific binding pockets on protein targets. These insights have guided the design of novel compounds with improved pharmacological profiles.

The compound's potential extends beyond pharmaceutical applications. In material science, it has been investigated as a precursor for organic electronic materials, including liquid crystals and semiconductors. The electron-withdrawing nature of the cyano and difluoromethyl groups contributes to the electron transport properties of these materials, making them suitable for use in optoelectronic devices.

The synthesis of 3-(Bromomethyl)-6-cyano-4-(difluoromethyl)-2-methylpyridine involves multi-step organic transformations that highlight its synthetic utility. Typically, it is prepared through a sequence of bromination, cyanation, and fluorination reactions on a suitably substituted pyridine precursor. These synthetic strategies showcase the compound's role as a key intermediate in complex molecule construction.

Ongoing research continues to uncover new applications and derivatives of this compound. For example, recent studies have explored its use in developing metal-organic frameworks (MOFs) with tailored properties for gas storage and separation applications. The unique combination of functional groups in its structure makes it an excellent candidate for designing MOFs with enhanced stability and selectivity.

In conclusion, 3-(Bromomethyl)-6-cyano-4-(difluoromethyl)-2-methylpyridine (CAS No. 1804733-90-1) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and researchers exploring new frontiers in drug development and advanced materials.